Cas no 1702195-30-9 (Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate)

• Product Name: Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate
• CAS No: 1702195-30-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5685212
• PubChem ID: 106822551
• Update Time: 2025-10-31

Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate
• EN300-2371603
• 1702195-30-9
• Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate

• Inchi： 1S/C9H17NO3/c1-4-13-8(11)9(10-2)5-7(6-9)12-3/h7,10H,4-6H2,1-3H3
• InChI Key： JXAYSCGVPVQBAB-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C(=O)OCC)(C1)NC

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate

Comprehensive Overview of Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate (CAS No. 1702195-30-9)

Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate (CAS No. 1702195-30-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique cyclobutane backbone and functional group diversity. This ester derivative features a methoxy group and methylamino substitution, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines a rigid cyclobutane ring with flexible ester and amine moieties, offering intriguing possibilities for drug design and material science applications.

Recent studies highlight the growing demand for cyclobutane-containing compounds in medicinal chemistry, as their strained ring systems can enhance binding affinity and metabolic stability. Researchers are particularly interested in CAS 1702195-30-9 for its potential as a building block in protease inhibitors and kinase modulators. The compound's ethyl ester group provides excellent solubility in organic solvents, while the 3-methoxy substitution offers opportunities for further chemical modifications through demethylation or nucleophilic substitution reactions.

From a synthetic chemistry perspective, Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate represents an interesting case study in stereoselective cyclobutane formation. The development of efficient synthetic routes to this compound has become a hot topic in organic chemistry forums, with many researchers exploring photochemical [2+2] cycloadditions or metal-catalyzed cyclizations. The presence of both electron-donating methoxy and electron-withdrawing ester groups creates unique electronic properties that influence its reactivity patterns.

In the context of green chemistry advancements, there's increasing interest in sustainable production methods for CAS 1702195-30-9. Recent publications have explored biocatalytic approaches using engineered enzymes or solvent-free reaction conditions to prepare this compound. These developments align with the pharmaceutical industry's push toward more environmentally friendly synthetic methodologies while maintaining high yields and purity standards for key intermediates like Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate.

The analytical characterization of 1702195-30-9 presents several technical challenges that have sparked methodological innovations. Advanced techniques such as chiral HPLC and 2D NMR spectroscopy are frequently employed to confirm its stereochemistry and purity. These analytical hurdles have led to productive discussions in scientific communities about best practices for characterizing complex cyclobutane derivatives, particularly those with multiple stereocenters and functional groups.

Looking toward future applications, Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate shows promise in materials science beyond its pharmaceutical uses. Its rigid-rod molecular structure has attracted attention for potential incorporation into liquid crystal formulations or polymeric materials requiring specific mechanical properties. The compound's ability to participate in hydrogen bonding through its methylamino group while maintaining thermal stability makes it an interesting candidate for advanced material development.

From a regulatory standpoint, proper handling and storage of CAS 1702195-30-9 require careful consideration of its chemical properties. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound, including the use of appropriate personal protective equipment and ventilation. These safety protocols align with current industry standards for handling specialty chemical intermediates in research and development settings.

The commercial availability of Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate has expanded in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, with typical purity specifications ranging from 95% to 98%. Pricing trends reflect the complex synthesis required to produce this functionalized cyclobutane, making it a valuable target for process chemistry optimization efforts.

In conclusion, CAS 1702195-30-9 represents an important addition to the toolbox of synthetic chemists and material scientists. Its unique structural features and versatile reactivity continue to inspire innovative applications across multiple scientific disciplines. As research into strained ring systems advances, compounds like Ethyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate will likely play increasingly significant roles in the development of new therapeutic agents and functional materials.